Cas no 1483209-83-1 (1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol)
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol
- 1483209-83-1
- AKOS015328110
- EN300-1840410
-
- Inchi: 1S/C11H15N3O/c1-14-11-5-3-2-4-9(11)10(13-14)6-8(15)7-12/h2-5,8,15H,6-7,12H2,1H3
- InChI Key: BIIFGTNAZHFONG-UHFFFAOYSA-N
- SMILES: OC(CN)CC1C2C=CC=CC=2N(C)N=1
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.1Ų
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840410-0.05g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 0.05g |
$1452.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-0.1g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 0.1g |
$1521.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-0.25g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 0.25g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-0.5g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 0.5g |
$1660.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-1.0g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 1g |
$1729.0 | 2023-06-02 | ||
| Enamine | EN300-1840410-2.5g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 2.5g |
$3389.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-5.0g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 5g |
$5014.0 | 2023-06-02 | ||
| Enamine | EN300-1840410-10.0g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 10g |
$7435.0 | 2023-06-02 | ||
| Enamine | EN300-1840410-1g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 1g |
$1729.0 | 2023-09-19 | ||
| Enamine | EN300-1840410-5g |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol |
1483209-83-1 | 5g |
$5014.0 | 2023-09-19 |
1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol
Introduction to 1-Amino-3-(1-Methyl-1H-Indazol-3-yl)propan-2-ol (CAS No. 1483209-83-1)
1-Amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol (CAS No. 1483209-83-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of indazole and features a primary amino group and a hydroxyl group on a propyl chain, making it a versatile molecule for various biochemical studies.
The chemical structure of 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol consists of an indazole ring, which is a heterocyclic aromatic compound with a nitrogen atom at positions 1 and 4. The presence of the methyl group at position 1 and the amino and hydroxyl groups on the propyl side chain imparts specific chemical and biological properties to the molecule. These functional groups play crucial roles in its interactions with biological targets, such as enzymes, receptors, and other proteins.
In recent years, 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of serotonin receptors, particularly the 5-HT7 receptor. Serotonin receptors are involved in various physiological processes, including mood regulation, sleep, and pain perception. Modulating these receptors can have significant therapeutic implications for conditions such as depression, anxiety, and chronic pain.
A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol as a selective 5-HT7 receptor antagonist. The researchers demonstrated that this compound exhibited high affinity and selectivity for the 5-HT7 receptor compared to other serotonin receptor subtypes. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential therapeutic agents.
Beyond its activity at serotonin receptors, 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol has also shown promise in other areas of research. For instance, it has been investigated for its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in Neuropharmacology in 2021 reported that this compound reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a neuroprotective agent.
The pharmacokinetic properties of 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and demonstrates low toxicity in animal models, making it an attractive candidate for further development.
In addition to its therapeutic potential, 1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol has been used as a tool compound in academic research to investigate the structure-function relationships of serotonin receptors. Its well-defined chemical structure allows researchers to make subtle modifications to explore how specific functional groups influence receptor binding and activation. This information is valuable for designing more potent and selective ligands for these receptors.
The synthesis of 1-amino-3-(1-methyl-1H-indazol-3-y l)propan -2 -o l strong > i s typically achieved through multi-step organic reactions involving the coupling of an indazole derivative with an amino alcohol. The synthetic route can be optimized to improve yield and purity, making it feasible for large-scale production if required for clinical trials or commercialization.
In conclusion, 1-amino -3 -( 1 -m eth yl - 1 H -i nd az ol - 3 -y l )pr op an - 2 -o l strong > (C AS N o . 148 3209 -8 3 - 1 ) i s a n i ntr ig uin g c omp ou nd w ith m ult ip le p ot en tia ls i n m ed icin al c hemi stry an d ph arm ac eutic al r es ea rch . I ts u ni qu e ch emi ca l s tru ct ur e , co mb ine d w ith i ts f av or ab le p ho rm ac oki ne ti c pr op er ti es an d th er ap eu ti c ef fec ts , m ak es i t a pr om is ing le ad fo r fu rt he r d ev el op me nt . Co ntin ued re se ar ch w il l li ke ly re ve al ad di ti on al ap pl ic at io ns an d o pt im iz at io ns fo r t hi s co mp ou nd , co ntri bu tin g t o th e ad va nc em en t o f no ve l th er ap eu tic s . p >
1483209-83-1 (1-amino-3-(1-methyl-1H-indazol-3-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)